Cas no 904810-52-2 (4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid)
904810-52-2 structure
Product Name:4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid
CAS No:904810-52-2
MF:C10H9ClFNO3
MW:245.634765386581
MDL:MFCD06067198
CID:891818
PubChem ID:6469015
Update Time:2025-04-19
4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoic acid
- 4-(4-chloro-2-fluoroanilino)-4-oxobutanoic acid
- 4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid
- CHEMBRDG-BB 9051795
- 4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoicacid
- 3-[(4-chloro-2-fluorophenyl)carbamoyl]propanoic acid
- 904810-52-2
- DTXSID70424259
- MFCD06067198
- VS-06449
- AKOS003315030
- CS-0314451
- 4-[(4-chloro-2-fluorophenyl)amino]-4-oxobutanoicacid
- FT-0684396
- 4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid
-
- MDL： MFCD06067198
- Inchi： 1S/C10H9ClFNO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-2,5H,3-4H2,(H,13,14)(H,15,16)
- InChI Key： IAXPBKWZXXEWQX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)NC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 245.02500
- Monoisotopic Mass: 245.0254990g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.476
- Boiling Point: 462.3°C at 760 mmHg
- Flash Point: 233.4°C
- Refractive Index: 1.591
- PSA: 66.40000
- LogP: 2.35540
4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C379698-100mg |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic Acid |
904810-52-2 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C379698-500mg |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic Acid |
904810-52-2 | 500mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C379698-1g |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic Acid |
904810-52-2 | 1g |
$ 320.00 | 2022-06-06 | ||
| Matrix Scientific | 062534-500mg |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid |
904810-52-2 | 500mg |
$119.00 | 2023-09-10 | ||
| abcr | AB221178-1 g |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid; 95% |
904810-52-2 | 1g |
€122.60 | 2022-06-11 | ||
| abcr | AB221178-1g |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid, 95%; . |
904810-52-2 | 95% | 1g |
€137.20 | 2025-04-15 | |
| 1PlusChem | 1P006POM-1g |
4-[(4-CHLORO-2-FLUOROPHENYL)AMINO]-4-OXOBUTANOIC ACID |
904810-52-2 | 95% | 1g |
$72.00 | 2024-04-20 | |
| A2B Chem LLC | AD12422-1g |
4-[(4-Chloro-2-fluorophenyl)amino]-4-oxobutanoic acid |
904810-52-2 | 95% | 1g |
$61.00 | 2024-05-20 | |
| Ambeed | A374921-1g |
4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoic acid |
904810-52-2 | 95% | 1g |
$210.0 | 2025-04-15 | |
| Ambeed | A374921-5g |
4-((4-Chloro-2-fluorophenyl)amino)-4-oxobutanoic acid |
904810-52-2 | 95+% | 5g |
$352.0 | 2024-04-16 |
4-(4-Chloro-2-fluorophenyl)amino-4-oxobutanoic Acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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